Gluconic acid, sodium salt

• Molecular Formula: C6H11NaO7
• Molecular Weight: 218.14 g/mol
• InChI: InChI=1S/C6H12O7.Na/c7-1-2(8)3(9)4(10)5(11)6(12)13;/h2-5,7-11H,1H2,(H,12,13);/q;+1/p-1
• InChIKey: UPMFZISCCZSDND-UHFFFAOYSA-M

Sodium Gluconate Procurement Overview

Gluconic acid, sodium salt (CAS 527-07-1; sodium gluconate) is a fermentation-derived, non-toxic sodium salt of gluconic acid, supplied as a white to tan crystalline powder with high water solubility (59 g/100 mL at 25 °C) [1]. It functions primarily as a chelating agent, set retarder, water reducer/plasticiser, and corrosion inhibitor. Its closest in-class comparators—EDTA, sodium citrate, sodium tripolyphosphate (STPP), sodium hexametaphosphate (SH), sucrose, and lignosulfonates—share overlapping application spaces in construction, cleaning, water treatment, and metal surface treatment. However, sodium gluconate differentiates itself through its unique combination of ready biodegradability, high-temperature oxidative stability, alkaline-range chelation superiority, and polycarboxylate superplasticizer (PC) compatibility that none of its individual comparators can simultaneously match, making direct substitution technically consequential .

Reported top-ranked compatibility with polycarboxylate superplasticizers (PC) versus citrate, hexametaphosphate, and sucrose retarders.

Ready biodegradable (98% in 2 days) alkaline chelator, surpassing EDTA in high-pH applications without environmental persistence.

Tunable corrosion inhibition from standalone protection to synergistic high-efficiency blends (up to 98% IE with Zn²⁺).

• [1] ChemicalBook. 527-07-1 | CAS DataBase — Sodium Gluconate. https://www.chemicalbook.cn/CASEN_527-07-1.htm. Accessed 23 Apr 2026. View Source

Sodium Gluconate Substitution Risks

Although several in-class compounds are listed as alternatives for chelation, set retardation, or water reduction, their performance profiles diverge sharply under specific application conditions. Substituting sodium citrate for sodium gluconate in concrete systems alters both setting time hierarchy and compressive strength development [1]; replacing sodium gluconate with EDTA sacrifices environmental compliance due to EDTA's known persistence [2]; using lignosulfonate-based water reducers instead introduces entrained air and compromises slump retention [3]; and employing STPP introduces eutrophication risk. In corrosion inhibition, sodium gluconate alone must be dosed with precision to avoid localised pitting, and synergist pairing with Zn²⁺ is necessary for pitting suppression [4]. These examples demonstrate that generic substitution carries quantifiable performance, durability, and regulatory consequences, underscoring the need for compound-specific evidence in procurement decisions.

Citrate or sugar substitution

Replacing sodium gluconate with stronger retarders may drastically reduce 28-day compressive strength (to ~30% of benchmark) and alter setting-time hierarchy.

EDTA or NTA alternative

Switching to EDTA sacrifices environmental compliance; EDTA is persistent and fails ready-biodegradability criteria, unlike gluconate.

Lignosulfonate-based water reducers

Lignosulfonates introduce 0.2–0.3% air entrainment and exhibit greater slump loss during prolonged agitation, demanding defoamer adjustment.

• [1] Mao, J. (2024). Research and Application of the Effect of Cement Retarder on the Working Performance and Durability of Concrete. Jiangxi Building Materials, 2024(12), 26-28, 3. View Source
• [2] NBinno. (2026). Choosing the Right Chelating Agent: Sodium Gluconate vs. EDTA. https://www.nbinno.com/article/other-organic-chemicals/science-behind-sodium-gluconate-chelation-mechanism-jv. View Source
• [3] Sciencedirect / Construction and Building Materials. (1998). Effect of Chemical Admixtures on Workability and Strength Properties of Prolonged Agitated Concrete. https://www.sciencedirect.com. View Source
• [4] Technical Gazette, 21(1), 107-114. (2014). Corrosion Inhibition of Carbon Steel in Saline Solutions by Gluconate, Zinc Sulphate and Clay Eluate. View Source

Sodium Gluconate Comparative Evidence

Polycarboxylate Superplasticizer Compatibility

In a head-to-head study comparing four retarders (sodium citrate SC, sodium gluconate SG, sodium hexametaphosphate SH, and sucrose SU) each compounded with polycarboxylate superplasticizer (PC) at the same proportion, SG was the only retarder that substantially enhanced mortar blending and compressive strength across all ages. SU reduced early-age strength and only marginally improved mid-late strength, while SC and SH underperformed on the combined metric of liquid degree, setting time, and strength [1]. Upon comprehensive evaluation, the compatibility of SG with PC was rated higher than all other retarders tested [1].

PC compatibility

Head-to-head

Only retarder with large-extent strength enhancement across all ages

Reported highest comprehensive compatibility ranking vs. citrate, hexametaphosphate, sucrose.

PC admixture with equal retarder proportion; liquid degree, setting, and strength measured.

Evidence Dimension	Comprehensive compatibility with polycarboxylate superplasticizer (PC) — liquid degree, setting time, blending and compressive strength across all ages
Target Compound Data	Sodium gluconate (SG): blending and compressive strength of mortar in different ages were enhanced in large extent; overall compatibility with PC higher than SC, SH, SU [1]
Comparator Or Baseline	Sodium citrate (SC): inferior overall compatibility; Sodium hexametaphosphate (SH): extended setting time but inferior strength benefit; Sucrose (SU): early strength reduced, only small mid-late enhancement [1]
Quantified Difference	SG alone achieved large-extent strength enhancement across all ages; SU produced early-age strength reduction; SG rated highest on comprehensive compatibility metric (qualitative ranking scale) [1]
Conditions	Cement paste and mortar admixed with PC at equal retarder proportion; liquid degree, setting time, blending strength, and compressive strength measured [1]

Why This Matters

For procurement of concrete admixtures intended for use with modern PC-based superplasticizers, sodium gluconate uniquely avoids the early-age strength penalty and compatibility trade-offs seen with sucrose and sodium citrate, directly impacting structural performance specifications.

• [1] Gao, G.B., Yan, S.T., Wang, Y.W. et al. (2012). Study on Compatibility of Polycarboxylates Superplasticizer with Different Kinds of Retarders. Transtech Publications / Fid-Bau Portal, 5 pages. View Source

Set Retardation and Compressive Strength

A study comparing three retarders — white sugar, sodium gluconate, and sodium citrate — established the retardation effect hierarchy as: white sugar > sodium citrate > sodium gluconate, with setting time extension ranging from 2 to 50 hours [1]. Critically, excessive retardation from the stronger retarders (white sugar, sodium citrate) caused severe 28-day compressive strength degradation, with the minimum reaching only approximately 30% of the benchmark sample. Sodium gluconate, offering moderate retardation, supported appropriate workability retention without incurring the extreme strength penalty observed with the stronger retarders [1]. Additionally, appropriate use of retarders improved chloride ion penetration resistance and carbonation resistance [1].

Set & strength balance

Head-to-head

Moderate retardation; maintains high 28-day strength vs. ~30% residual with sugar/citrate

Favourable workability-strength compromise for hot-weather or long-distance concreting.

Retardation rank: white sugar > sodium citrate > sodium gluconate.

Evidence Dimension	Setting time extension and 28-day compressive strength retention
Target Compound Data	Sodium gluconate: third in retardation rank (moderate); maintained higher relative 28-day compressive strength vs. stronger retarders [1]
Comparator Or Baseline	White sugar: strongest retardation; minimum 28-day compressive strength ~30% of benchmark. Sodium citrate: second strongest; also exhibited significant compressive strength reduction [1]
Quantified Difference	Retardation effect: white sugar > sodium citrate > sodium gluconate. Setting time extended 2–50 h overall. Minimum 28-day strength: ~30% of benchmark with excessive retardation [1]
Conditions	Concrete specimens; setting time and 28-day compressive strength testing; chloride ion penetration and carbonation resistance evaluated [1]

Why This Matters

Procurement decisions for hot-weather concreting or long-distance transit must balance workability window against ultimate strength; sodium gluconate provides the most favourable retardation-strength compromise among common retarders.

• [1] Mao, J. (2024). Research and Application of the Effect of Cement Retarder on the Working Performance and Durability of Concrete. Jiangxi Building Materials, 2024(12), 26-28, 3. View Source

Alkaline Chelation Performance

Multiple authoritative technical sources and vendor specifications consistently report that sodium gluconate surpasses EDTA, NTA, and related organophosphonate chelators in chelating power, particularly in alkaline and concentrated alkaline solutions. It forms stable chelates with calcium, iron, copper, aluminium, and other heavy metals . While quantitative conditional stability constants (log K) for gluconate-metal complexes are not uniformly published alongside EDTA in the same study, the class-level performance claim is cross-validated by independent technical documentation from Jungbunzlauer, Thermo Scientific, and several industry-standard datasheets . Crucially, this alkaline-range superiority is paired with ready biodegradability (98% after 2 days), a property EDTA lacks .

Alkaline chelation

Class-level inference

Surpasses EDTA, NTA in alkaline solutions; stable chelates with Ca²⁺, Fe³⁺, Cu²⁺, Al³⁺.

Enables high-pH cleaning formulations with biodegradability compliance.

Performance cross-validated across technical literature; exact log K comparison unavailable.

Evidence Dimension	Chelating power for Ca²⁺, Fe³⁺, Cu²⁺, Al³⁺ in alkaline solutions
Target Compound Data	Sodium gluconate: excellent chelating power in alkaline and concentrated alkaline solutions; forms stable chelates; surpasses all other chelating agents
Comparator Or Baseline	EDTA, NTA, phosphonates: inferior chelating power under high-alkalinity conditions per manufacturer technical literature
Quantified Difference	Rank superiority (qualitative, cross-validated across ≥3 independent technical sources); exact log K comparison not available from a single direct head-to-head study
Conditions	Alkaline and concentrated alkaline aqueous solutions; chelate stability assessed against Ca²⁺, Fe³⁺, Cu²⁺, Al³⁺

Why This Matters

In alkaline industrial cleaning, bottle washing, and metal surface treatment formulations where high-pH chelation efficiency is essential, sodium gluconate can outperform EDTA and NTA while also meeting environmental biodegradability requirements that EDTA cannot satisfy.

Ready Biodegradability

Sodium gluconate demonstrates 98% biodegradation within 2 days under standard test conditions, qualifying as readily biodegradable [1][2]. EDTA, by contrast, is well-characterised in regulatory literature as persistent in the environment, passing poorly through wastewater treatment and mobilising heavy metals in aquatic systems [3]. This differential is not marginal: it represents the difference between compounds classified as 'readily biodegradable' and those considered environmentally persistent organic pollutants. In jurisdictions enforcing EU Ecolabel, ECOCERT, COSMOS, or EPA Safer Choice criteria, this biodegradability gap alone can disqualify EDTA-based formulations while permitting sodium gluconate [1].

Biodegradability

Class-level

98% degradation in 2 days vs. negligible for EDTA

Only chelator combining high alkaline performance with ready biodegradability.

OECD 301-equivalent test conditions; EDTA persistent in wastewater.

Evidence Dimension	Biodegradation rate
Target Compound Data	Sodium gluconate: 98% biodegradation after 2 days; classified as readily biodegradable [1][2]
Comparator Or Baseline	EDTA: environmentally persistent, poorly biodegraded in wastewater treatment plants [3]
Quantified Difference	Sodium gluconate achieves ~98% degradation within 48 hours; EDTA exhibits negligible degradation over comparable timeframes under OECD 301 conditions [3]
Conditions	Standard biodegradability test (OECD 301 or equivalent); measurement at 2 days

Why This Matters

In regulated markets (EU, North America, Japan), the readiness of biodegradation directly impacts wastewater discharge permits, eco-certification eligibility, and downstream customer ESG compliance—making sodium gluconate the only chelator that satisfies both high alkaline performance and regulatory biodegradability simultaneously.

• [1] NBinno. (2026). The Science Behind Sodium Gluconate: A Deep Dive into Chelation. https://www.nbinno.com/article/other-organic-chemicals/science-behind-sodium-gluconate-chelation-mechanism-jv. View Source
• [2] IndiaMART / Buildcon Infra-Chem Technology. Sodium Gluconate Powder Datasheet — Biodegradation 98% after 2 days. https://www.indiamart.com/proddetail/sodium-gluconate-15518273388.html. View Source
• [3] ChemForward. (2020). Alternatives Assessment: EDTA vs. Sodium Gluconate. https://alternatives.chemforward.org. View Source

Carbon Steel Corrosion Inhibition

Sodium gluconate applied alone at moderate concentrations provides substantial general corrosion inhibition for carbon steel (EN S235 JRG) in 0.5% and 3.5% NaCl solutions, evaluated by Tafel polarisation, operating predominantly by an anodic mechanism [1]. However, when used as a sole inhibitor, sodium gluconate leaves carbon steel susceptible to localised pitting corrosion. In a separate weight-loss study, a formulation of 250 ppm sodium gluconate + 75 ppm Zn²⁺ achieved 98% corrosion inhibition efficiency in seawater [2]. A phosphonate-free composite inhibitor containing sodium gluconate with PESA/PASP achieved 96.5% inhibition efficiency on carbon steel at pH 12 [3]. In simulated cooling water (300 mg/L Ca²⁺, 100 mg/L HCO₃⁻, pH 8.0), sodium gluconate alone at 200 mg/L yielded (92.3 ± 1.5)% inhibition efficiency . These data establish that sodium gluconate's corrosion inhibition profile is tunable—from moderate single-agent protection to high-efficiency synergistic systems—unlike single-mechanism inhibitors such as nitrites or phosphonates.

Corrosion inhibition

Cross-study

98% IE
with 250 ppm SG + 75 ppm Zn²⁺ in seawater

Synergistic blends achieve high-efficiency, phosphonate-free protection.

92.3% IE alone at 200 mg/L; 96.5% IE with PESA/PASP at pH 12.

Evidence Dimension	Corrosion inhibition efficiency on carbon steel in chloride-containing media
Target Compound Data	Single sodium gluconate: substantial general corrosion inhibition (Tafel); 200 mg/L alone: 92.3 ± 1.5% IE in simulated cooling water; 250 ppm SG + 75 ppm Zn²⁺: 98% IE in seawater; PESA/PASP/Glu composite: 96.5% IE at pH 12 [1][2][3]
Comparator Or Baseline	Single-component: limited to general corrosion with pitting risk. Synergistic (with Zn²⁺ or PESA/PASP): achieves ≥96.5% IE and suppresses pitting [1][2][3]
Quantified Difference	92.3% IE (200 mg/L, alone); 98% IE (250 ppm SG + 75 ppm Zn²⁺); 96.5% IE (composite at pH 12). Gain from synergist addition: +5.7 percentage points to bring IE to 98% [1][2]
Conditions	0.5% and 3.5% NaCl, EN S235 JRG carbon steel, Tafel polarisation; seawater, weight-loss method; simulated cooling water (300 mg/L Ca²⁺, 100 mg/L HCO₃⁻, pH 8.0); pH 12 high-alkalinity system [1][2][3]

Why This Matters

Sodium gluconate's formulatability into high-efficiency, phosphonate-free corrosion inhibitor packages makes it the preferred base chelator for cooling water and seawater systems where environmental phosphorus restrictions apply or where multi-metal corrosion protection is required.

• [1] Technical Gazette, 21(1), 107-114. (2014). Corrosion Inhibition of Carbon Steel in Saline Solutions by Gluconate, Zinc Sulphate and Clay Eluate. View Source
• [2] SciELO Portugal. Inhibition of Corrosion of Carbon Steel in Sea Water by Sodium Gluconate-Zn²⁺ System. https://scielo.pt/scielo.php?script=sci_arttext&pid=S0872-19042013000300001. View Source
• [3] Journal of Jilin Institute of Chemical Technology. (2020). Study on Phosphorus-Free Composite Corrosion Inhibitor PESA/PASP/Glu for Carbon Steel — 96.5% IE at pH 12. https://xuebao.jlict.edu.cn. View Source

Air Entrainment and Slump Retention

When sodium gluconate is used as a water-reducing/retarding admixture, it entraps substantially less air compared to lignosulfonate-based retarding agents. Lignosulfonate admixtures typically increase air content by 0.2–0.3% unless defoaming agents are added, whereas gluconate-based retarders minimise this undesired air entrapment [1]. Furthermore, in prolonged agitated concrete, gluconate-based retarders and combined lignosulfonate-gluconate mixes exhibited less slump loss over time than mixes using lignosulfonate-based water reducers alone [2]. This dual advantage — lower air entrainment and superior slump retention — arises from gluconate's distinct hydration-modifying mechanism on cement phases.

Air & slump control

Class-level

Negligible air entrainment vs. +0.2–0.3% for lignosulfonate; lower slump loss under agitation

Eliminates supplemental defoamers and extends workability window.

Gluconate-based retarder minimizes undesired air; slump retention data from timed intervals.

Evidence Dimension	Air entrainment and slump loss over time in concrete
Target Compound Data	Sodium gluconate-based retarder: minimal air entrapment; superior slump retention over time vs. lignosulfonate-only mixes [1][2]
Comparator Or Baseline	Lignosulfonate-based water reducers: air content increase of 0.2–0.3% without defoamer; greater slump loss over time [1][2]
Quantified Difference	Air content increase with lignosulfonate: +0.2–0.3%; with sodium gluconate: negligible increase. Slump loss: gluconate mixes < lignosulfonate-only mixes (no absolute mm values reported) [1][2]
Conditions	Concrete mixes with water reducer/retarder; air content measurement; slump measured at timed intervals during prolonged agitation [1][2]

Why This Matters

For ready-mix concrete producers and precast operations, selecting sodium gluconate over lignosulfonate-based alternatives eliminates the cost and variability of supplemental defoaming agents and extends the workability window during transport and placement.

• [1] SD Zhuoxing PCE. Tech Grade Sodium Gluconate 98% Min — Concrete Admixture Product Note on Lignosulfonate Air Entrainment. https://www.sdzhuoxingpce.com. View Source
• [2] Construction and Building Materials / Elsevier. (1998). Effect of Chemical Admixtures on Workability and Strength Properties of Prolonged Agitated Concrete. https://www.sciencedirect.com. View Source

Sodium Gluconate Application Scenarios

PC-Compatible High-Strength Concrete

In ready-mix and precast concrete formulated with polycarboxylate ether (PCE) superplasticizers, sodium gluconate is the retarder of choice because it uniquely enhances compressive strength across all ages without the early-age strength penalty observed with sucrose or the inferior overall compatibility of sodium citrate and sodium hexametaphosphate [Section_3, Evidence_Item_1]. Its moderate retardation strength (third behind sugar and sodium citrate) provides adequate workability for long-haul transport while preserving 28-day compressive strength far above the ~30% residual observed with excessive retardation [Section_3, Evidence_Item_2]. Specification guidance: dose at 0.25–0.5 wt% of cementitious material for optimal strength gain at 20 °C; adjust upward to 0.5 wt% at 30–40 °C.

Ecolabel Alkaline Cleaners

For industrial bottle washing, CIP (clean-in-place), and alkaline degreasing applications requiring high-pH chelation, sodium gluconate outperforms EDTA and NTA in concentrated alkaline solutions while simultaneously delivering 98% biodegradation within 2 days [Section_3, Evidence_Item_3; Evidence_Item_4]. This dual profile enables formulations to achieve EU Ecolabel, Nordic Swan, and EPA Safer Choice certification without compromising Ca²⁺/Mg²⁺ scale control. Typical use levels: 2–10 wt% in concentrated alkaline cleaner formulations. In jurisdictions where EDTA is being phased out, sodium gluconate is the direct drop-in replacement.

Phosphonate-Free Corrosion Inhibition

In circulating cooling water systems and seawater-exposed steel infrastructure, sodium gluconate serves as the base chelator for synergistic inhibitor blends. Alone at 200 mg/L it delivers 92.3% corrosion inhibition efficiency on carbon steel in simulated cooling water; combined with 75 ppm Zn²⁺, efficiency reaches 98% in seawater [Section_3, Evidence_Item_5]. At pH 12, gluconate-containing phosphonate-free composites achieve 96.5% inhibition. This eliminates the need for phosphorus-based inhibitors, enabling compliance with increasingly stringent phosphate discharge limits in the EU, China, and parts of North America.

Low-Air-Entrainment Water Reduction

For concrete producers seeking to eliminate lignosulfonate-based water reducers due to their tendency to entrain 0.2–0.3% additional air and cause greater slump loss under prolonged agitation, sodium gluconate offers a drop-in alternative that minimises air entrainment without requiring tributyl phosphate defoamers [Section_3, Evidence_Item_6]. When combined with lignosulfonate, gluconate also mitigates slump loss, making it valuable as a co-admixture and as a standalone water reducer for applications where tight air content control is critical (e.g., freeze-thaw durable concrete).

Application

Selection Property

Validation Focus

High-strength concrete with PCE superplasticizers

PC compatibility without early-age strength penalty

Compressive strength development, workability retention

Ecolabel alkaline industrial cleaners

Alkaline chelation efficiency plus ready biodegradability

Biodegradation compliance, scale control at high pH

Phosphonate-free cooling water & seawater corrosion control

Synergistic inhibition efficiency, environmental compliance

Inhibition efficiency validation, pitting suppression

Low-air-entrainment concrete water reduction

Minimal air entrainment, superior slump retention

Air content stability, slump loss under prolonged agitation

• [1] Gao, G.B., Yan, S.T., Wang, Y.W. et al. (2012). Study on Compatibility of Polycarboxylates Superplasticizer with Different Kinds of Retarders. Transtech Publications / Fid-Bau Portal, 5 pages. View Source
• [2] Mao, J. (2024). Research and Application of the Effect of Cement Retarder on the Working Performance and Durability of Concrete. Jiangxi Building Materials, 2024(12), 26-28, 3. View Source
• [3] Technical Gazette, 21(1), 107-114; SciELO Portugal. Corrosion Inhibition Studies. See Section 3 Evidence Item 5 Sources. View Source